Cas no 1804882-18-5 (Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate
• CAS No: 1804882-18-5
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• CID: 4951627
• Update Time: 2025-06-11

Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H6F3NO3S/c1-16-9(15)8-5(4-14)7(18)3-2-6(8)17-10(11,12)13/h2-3,18H,1H3
• InChI Key： HCUAWNCRTPAFAG-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C(=O)OC)C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 2.8
• Topological Polar Surface Area: 60.3

Additional information on Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate

Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate (CAS No. 1804882-18-5): A Comprehensive Overview

Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate, identified by its CAS number 1804882-18-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a cyano group, a thiol group, and a trifluoromethoxy substituent on a benzoic acid backbone. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The< strong>benzoic acid core of Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate provides a stable aromatic platform that is commonly found in numerous bioactive molecules. The presence of the< strong>cyano group at the 2-position introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially facilitating interactions with biological targets. Additionally, the< strong>thiol group at the 3-position is a key functional moiety that can participate in various chemical reactions, including disulfide bond formation and metal chelation, which are crucial for drug design.

The< strong>trifluoromethoxy group at the 6-position adds another layer of complexity to the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of pharmaceutical compounds. In particular, the electron-withdrawing nature of fluorine can enhance the lipophilicity of the molecule, which may improve its membrane permeability and oral bioavailability. This feature has been extensively studied in the development of modern drugs, where fluorinated analogs often exhibit improved therapeutic profiles.

In recent years, Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate has been explored in several cutting-edge research studies aimed at identifying novel therapeutic agents. One notable area of investigation involves its potential role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with minimal side effects.

A study published in the journal Organic Letters highlighted the utility of Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate as a building block for constructing highly potent kinase inhibitors. The researchers demonstrated that the compound could be readily modified through palladium-catalyzed cross-coupling reactions to introduce additional functional groups at strategic positions. This modular approach allowed for the generation of a diverse library of derivatives with tailored pharmacological properties. The study also emphasized the importance of computational modeling in predicting the binding modes of these inhibitors to their target enzymes, thereby accelerating the drug discovery process.

In another significant development, Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate has been investigated for its antimicrobial properties. The combination of a cyano group, a thiol group, and a trifluoromethoxy substituent creates a molecular scaffold that can interact with bacterial cell membranes and disrupt essential metabolic pathways. Preliminary experiments have shown that derivatives of this compound exhibit promising activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). This finding is particularly relevant in light of the growing threat posed by antibiotic-resistant pathogens.

The antimicrobial potential of Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate has prompted further investigation into its mechanism of action. Researchers have hypothesized that the thiol group may contribute to membrane disruption by forming disulfide bonds with bacterial proteins or lipids. Additionally, the electron-withdrawing cyano group could enhance reactivity by generating reactive intermediates that damage bacterial DNA or RNA. These insights have guided the design of new analogs with improved efficacy and reduced toxicity.

The synthesis and characterization of Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate also offer valuable insights into synthetic methodologies that can be applied to other complex organic molecules. The compound serves as an excellent example of how functional groups can be strategically incorporated into an aromatic core to create molecules with desired biological activities. Advanced synthetic techniques, such as transition-metal catalysis and flow chemistry, have been employed to optimize the preparation process and improve yields.

The role of computational chemistry in understanding the structure-property relationships of Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate cannot be overstated. Molecular modeling studies have provided detailed insights into how different substituents influence molecular interactions with biological targets. For instance, quantum mechanical calculations have been used to predict binding affinities between this compound and various enzymes involved in disease pathways. These predictions have been validated experimentally, underscoring the power of computational tools in guiding medicinal chemistry efforts.

The future prospects for Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate are promising, with ongoing research aimed at expanding its applications in drug discovery and therapeutic intervention. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced pharmacological profiles. Additionally, advancements in biocatalysis and green chemistry may enable more sustainable synthesis methods for this compound and its analogs.

In conclusion, Methyl 2-cyano-3-mercapto-6-(trifluoromethoxy)benzoate (CAS No. 1804882-18-5) represents a fascinating molecule with diverse potential applications in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further exploration in kinase inhibition and antimicrobial therapy. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound is poised to play an important role in next-generation drug development.